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Compound of Interest

Compound Name: MI-888 free base
CAS No.: 1303607-59-1
Cat. No.: B609029
Get Quote
. J

Part 1: Executive Summary & Compound Identity

Critical Distinction: This document refers exclusively to MI-888, the potent small-molecule
MDM2 inhibitor (Spirooxindole derivative) used in cancer research.[1][2]

* Note: Do not confuse this compound with industrial sealants or coatings often labeled "888"
(e.g., DOWSIL™ 888).

MI-888 is a highly potent, orally active inhibitor of the MDM2-p53 protein-protein interaction (

).[11[2][3][4] It functions by binding to the p53 pocket on MDM2, restoring wild-type p53 activity
and inducing apoptosis in tumor cells. Due to its nanomolar potency and mechanism of action
involving cell cycle regulation, it must be handled as a High Potency Active Pharmaceutical
Ingredient (HPAPI).

Physicochemical Profile
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Property Data Notes

Chemical Name MI-888 (Free Base) Spirooxindole class

Verification required per

Molecular Weight ~548.45 g/mol -
specific batch CoA
Physical State Solid powder Off-white to yellow
DMSO (
Solubility Insoluble in water/PBS
50 mg/mL)
Storage -20°C (Desiccated) Protect from light and moisture

Part 2: Hazard Identification & SDS Interpretation[5]

While specific Safety Data Sheets (SDS) vary by vendor, the pharmacological class of MI-888
dictates specific GHS classifications. You must treat the substance as hazardous until proven

otherwise.

Anticipated GHS Classifications
o Reproductive Toxicity (Category 1B/2):

o Mechanism:[5][6] Activation of p53 in developing tissues can lead to embryonic lethality or
defects.

o Statement: Suspected of damaging fertility or the unborn child.[7]
o Specific Target Organ Toxicity (Repeated Exposure):

o Target: Hematopoietic system (common with p53 activators).
¢ Acute Toxicity (Oral/Dermal):

o Likely Category 3 or 4. Treat as toxic if swallowed.

Risk Assessment Workflow
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The following diagram outlines the decision logic for handling MI-888 based on its hazard
profile.

MI-888 Handling Request

Verify Form: Free Base vs. Salt

Assess Hazard (MDM2 Inhibitor)

Is it Powder?

Yes (High Risk)

Is it Solubilized? Mandatory: Biosafety Cabinet / Fume Hood

Lower Inhalation Risk

PPE: Double Nitrile Gloves, N95/P100, Goggles

Select Solvent: DMSO (Anhydrous)

Click to download full resolution via product page

Figure 1: Risk Assessment Workflow. Handling powder requires strict engineering controls to
prevent aerosolization.
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Part 3: Handling Protocols
Engineering Controls

» Powder Handling: Must be performed in a Class Il Biological Safety Cabinet (BSC) or a
chemical fume hood. Static electricity can cause the light powder to disperse; use an anti-
static gun if available.

e Weighing: Use a high-precision analytical balance inside the containment hood. If the
balance cannot be moved, solubilize the entire vial content (see Section 3.3) to avoid
weighing solid powder.

Personal Protective Equipment (PPE)

e Respiratory: N95 or P100 respirator if working outside a hood (not recommended).
o Dermal: Double gloving (Nitrile). Change outer gloves immediately after contact with solvent.

e Ocular: Chemical safety goggles.

Reconstitution Protocol (Standard Stock: 10 mM)

MI-888 Free Base is hydrophobic. Do not attempt to dissolve directly in aqueous buffers (PBS,
Media), as it will precipitate.

Materials:

e MI-888 Solid (e.g., 5 mg)

e Anhydrous DMSO (Dimethyl Sulfoxide), sterile filtered.

o Vortex mixer.

Step-by-Step:

e Calculate Volume: Determine the volume of DMSO required for a 10 mM stock.

Example: For 5 mg MI-888 (MW ~548.45):

o Addition: Add the calculated volume of DMSO to the vial.
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« Dissolution: Vortex vigorously for 30-60 seconds. Inspect visually. The solution should be
clear and yellow/off-white.

o Troubleshooting: If particles persist, warm the solution to 37°C for 2-3 minutes or sonicate
briefly.

 Aliquot: Dispense into single-use aliquots (e.g., 20-50

) to avoid freeze-thaw cycles.

o Storage: Store aliquots at -20°C or -80°C. Stable for >6 months.

Dilution for Cell Culture (The "Self-Validating" Step)

To ensure the compound remains in solution during experiments, use a Serial Dilution method.
Protocol:

 Intermediate Dilution: Dilute the 10 mM DMSO stock 1:10 or 1:100 in DMSO first (not water)
to create working stocks (e.g., 100

).
o Final Step: Add the working stock to the cell culture media.
o Critical Rule: Keep the final DMSO concentration

(v/v) to avoid solvent toxicity.

o Validation: Check the media under a microscope after addition. If you see
crystals/precipitate, the data is invalid.

Aliquot & Freeze
(-20°C)

Storage

10 mM Master Stock
(Clear Solution)

Calc Vol _ (RNyNIPPRVeg Yortex/Sonicate

Experiment

Dilute in Media
(Keep DMSO < 0.5%)

Click to download full resolution via product page
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Figure 2: Reconstitution and Dilution Logic. Always maintain DMSO solubility before aqueous
introduction.

Part 4: Emergency Response & Waste Disposal[9]
Accidental Exposure

o Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.[7][8][9]
Seek medical attention (bring the SDS/CoA).

o Skin Contact: Wash with soap and water.[8] Do not use ethanol/solvents on skin (increases
absorption).

« Inhalation: Move to fresh air. Support breathing if necessary.

Spill Cleanup
o Evacuate the immediate area if powder is aerosolized.

o PPE: Wear double gloves, gown, and respirator.

o Containment: Cover spill with a damp paper towel (to prevent dust) or absorbent pad (for
liquids).

o Decontamination: Clean area with 10% bleach followed by 70% ethanol.

» Disposal: Place all waste in a sealed biohazard/chemical waste bag labeled "Cytotoxic/High
Potency."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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